Cas no 1378678-66-0 (Methyl 5-amino-6-chloropyrazine-2-carboxylate)

• Product Name: Methyl 5-amino-6-chloropyrazine-2-carboxylate
• CAS No: 1378678-66-0
• MF: C₆H₆ClN₃O₂
• MW: 187.583739757538
• MDL: MFCD16657583
• CID: 4592464
• Update Time: 2025-07-19

Methyl 5-amino-6-chloropyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-6-chloropyrazine-2-carboxylate
• 5-Amino-6-chloropyrazine-2-carboxylic acid methyl ester

• MDL： MFCD16657583
• Inchi： 1S/C6H6ClN3O2/c1-12-6(11)3-2-9-5(8)4(7)10-3/h2H,1H3,(H2,8,9)
• InChI Key： AQUAJYXEOSIWJF-UHFFFAOYSA-N
• SMILES： ClC1=C(N)N=CC(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• XLogP3: 0.6
• Topological Polar Surface Area: 78.1

Additional information on Methyl 5-amino-6-chloropyrazine-2-carboxylate

Methyl 5-amino-6-chloropyrazine-2-carboxylate (CAS No. 1378678-66-0): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 5-amino-6-chloropyrazine-2-carboxylate (CAS No. 1378678-66-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazine derivatives, which are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities.

The chemical structure of Methyl 5-amino-6-chloropyrazine-2-carboxylate consists of a pyrazine ring with an amino group at the 5-position, a chlorine atom at the 6-position, and a methyl ester group at the 2-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of Methyl 5-amino-6-chloropyrazine-2-carboxylate in several areas of medicinal chemistry. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, Methyl 5-amino-6-chloropyrazine-2-carboxylate has also been investigated for its antiviral activity. A study conducted by a team of researchers from the University of California found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral mechanism is thought to involve the interference with viral RNA synthesis and protein processing.

The anticancer potential of Methyl 5-amino-6-chloropyrazine-2-carboxylate has also been explored in preclinical studies. Research published in the Cancer Research journal demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The selective toxicity to cancer cells, coupled with minimal cytotoxicity to normal cells, makes it an attractive candidate for further development as an anticancer agent.

Beyond its direct biological activities, Methyl 5-amino-6-chloropyrazine-2-carboxylate has also shown promise as a lead compound for drug discovery. Its structural flexibility allows for easy modification through synthetic chemistry techniques, enabling the generation of analogs with enhanced potency and selectivity. For example, substituting different functional groups at various positions on the pyrazine ring can significantly alter the pharmacological profile of the molecule.

The synthetic route for producing Methyl 5-amino-6-chloropyrazine-2-carboxylate is well-documented in the literature. Typically, it involves a multi-step process starting from readily available starting materials such as methyl cyanoacetate and hydrazine hydrate. The key steps include cyclization to form the pyrazine ring, followed by selective chlorination and amidation reactions. The efficiency and scalability of this synthetic route make it suitable for large-scale production.

In terms of safety and toxicity, preliminary studies have indicated that Methyl 5-amino-6-chloropyrazine-2-carboxylate exhibits low toxicity in vitro and in animal models. However, further comprehensive toxicological evaluations are necessary to fully assess its safety profile before advancing to clinical trials.

The future prospects for Methyl 5-amino-6-chloropyrazine-2-carboxylate are promising. Ongoing research aims to optimize its chemical structure to enhance its therapeutic efficacy while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations and delivery systems that can improve its bioavailability and pharmacokinetic properties.

In conclusion, Methyl 5-amino-6-chloropyrazine-2-carboxylate (CAS No. 1378678-66-0) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.